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Compound of Interest

Compound Name: Pigment red 22

Cat. No.: B021831 Get Quote

Performance Showdown: Pigment Red 22 in
Diverse Binder Systems
A Comparative Guide for Researchers and Formulation Scientists

This guide provides an objective comparison of the performance of Pigment Red 22 in various

binder systems, benchmarked against common alternative red pigments. The data presented is

curated from publicly available technical datasheets and industry publications to assist

researchers, scientists, and drug development professionals in making informed decisions for

their formulation needs.

Quantitative Performance Data
The following tables summarize the key performance indicators of Pigment Red 22 and its

alternatives across different binder systems. The performance ratings are based on

standardized testing methodologies.

Table 1: Lightfastness (Blue Wool Scale, 1-8, where 8 is excellent)
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Pigment Binder System Full Shade Tint (1:10 TiO2)

Pigment Red 22 Water-Based Ink 5-6[1][2] -

Textile Printing 5-6[1] -

Water-Based Coatings 5[2] -

Pigment Red 122 Coatings (General) 7-8[3] 7-8[3]

Plastics 7-8[3] -

Pigment Red 170 Coatings (General) 7-8[4] 4[4]

Plastics - -

Pigment Red 254 HDPE 8[5] -

Coatings (General) 8[6] -

Table 2: Heat Stability (°C)

Pigment Binder System/Application Maximum Temperature

Pigment Red 22 General 140[1][2]

Pigment Red 122 Plastics (General) 280-300[3][7]

Pigment Red 170 Plastics (Engineering) 200 - 220[8]

Coatings (General) 200[9]

Pigment Red 254 HDPE (1/3 SD) 300 (for 5 min)[5][6]

Plastics (General) 300[6]

Table 3: Chemical Resistance (Scale 1-5, where 5 is excellent)
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Pigment Reagent Resistance Rating

Pigment Red 22 Water 5[1]

Oil 2[1]

Acid 3-4[1]

Alkali 3-4[1]

Alcohol 4[1]

Pigment Red 122 Water 5[3]

Oil 5[3]

Acid 5[3]

Alkali 5[3]

Alcohol 5[3]

Pigment Red 170 Acid 5[4]

Alkali 5[4]

Xylene 4-5[4]

Pigment Red 254 Acid Excellent[10]

Alkali Excellent[10]

Organic Solvents Excellent[10]

Experimental Protocols
The data presented in this guide is based on the following standard experimental

methodologies:

Lightfastness Testing (ASTM D4303)
Lightfastness is determined by exposing pigmented samples to a controlled light source that

simulates indoor or natural sunlight conditions.[11][12][13]
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Specimen Preparation: The pigment is dispersed into the specified binder system and

applied uniformly onto a substrate. A portion of the specimen is masked to serve as an

unexposed reference.

Exposure: The specimens are exposed to light from a xenon-arc lamp or natural daylight

filtered through glass, as specified in ASTM D4303.[11][12][13]

Evaluation: The color change of the exposed area is compared to the unexposed area using

the CIE 1976 Lab* color difference equation (ΔE*ab).[14] The results are then rated on the

Blue Wool Scale, where a rating of 8 signifies no fading and a rating of 1 indicates severe

fading.

Pigment Dispersion in Binder Application on Substrate Partial Masking of Specimen Exposure to Light Source
(ASTM D4303)

Colorimetric Measurement
(CIE Lab*) Comparison of Exposed vs. Unexposed Assign Blue Wool Scale Rating

Click to download full resolution via product page

Fig. 1: Experimental workflow for lightfastness testing.

Heat Stability Evaluation
This test determines the temperature at which a pigment begins to show significant color

change.

Sample Preparation: The pigment is incorporated into the binder system or plastic at a

specified concentration.

Heating: The prepared sample is placed in a temperature-controlled oven or heated press.

The temperature is incrementally increased, or the sample is held at a specific temperature

for a defined period (e.g., 5 minutes).[5][6][15]

Analysis: The color of the heated sample is compared to an unheated control sample. The

heat stability is reported as the maximum temperature at which no significant color change

occurs.[16] Thermogravimetric analysis (TGA) can also be used to measure weight loss as a

function of temperature to determine decomposition points.[16][17]
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Sample Preparation

Testing

Analysis

Incorporate Pigment into Binder/Plastic

Incremental Heating in Oven/Press

Hold at Specific Temperature and Duration

Compare Color to Unheated Control

Determine Max Temperature with No Significant Color Change
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Fig. 2: Process for evaluating pigment heat stability.

Chemical Resistance Assessment
This protocol evaluates the resistance of a pigment to various chemicals.

Sample Preparation: A coating of the pigmented binder is applied to a substrate and allowed

to cure completely.

Exposure: A "spot test" is commonly performed by placing a small amount of the test

chemical (e.g., acid, alkali, solvent) onto the coated surface and covering it for a specified

duration (e.g., 24 hours).[18]
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Evaluation: After exposure, the chemical is removed, and the surface is inspected for any

changes, such as discoloration, blistering, or softening. The resistance is rated on a scale of

1 to 5, where 5 indicates no effect.[18]

Logical Relationships of Pigment Properties
The suitability of a pigment is highly dependent on the binder system and the intended

application. The following diagram illustrates the logical flow for pigment selection based on key

performance requirements.

Application Requirements

Key Performance Metrics

Pigment Selection

Intended Use
(e.g., Automotive, Architectural)

High Lightfastness? High Heat Stability?Chemical Resistance?

Binder System
(e.g., Acrylic, Epoxy)

Select High-Performance Pigment
(e.g., PR 122, PR 254)

Select General Purpose Pigment
(e.g., PR 22)

Click to download full resolution via product page

Fig. 3: Decision tree for pigment selection based on performance needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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